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Compound of Interest

Compound Name: BMV109

Cat. No.: B12388248

Get Quote

For Researchers, Scientists, and Drug Development Professionals

BMV109 is a potent, quenched activity-based probe (qABP) designed for the detection and

imaging of active cysteine cathepsins. Its broad-spectrum reactivity within this protease

subfamily makes it a valuable tool for studying the collective role of these enzymes in various

pathological processes, including cancer. This guide provides a comprehensive comparison of

BMV109's reactivity with its primary targets and discusses its selectivity against other protease

families, supported by experimental principles and detailed protocols.

Overview of BMV109
BMV109 is a chemical probe that becomes fluorescent upon covalently binding to the active

site of cysteine cathepsins.[1][2] It is considered a "pan-cathepsin" probe due to its ability to

target multiple members of this family, primarily cathepsins B, L, S, and X.[1][3] In certain

cellular contexts, such as in osteoclasts, it has also been shown to bind to cathepsin K.[4] This

broad reactivity is conferred by its design, which includes a phenoxymethyl ketone (PMK)

"warhead" that specifically and irreversibly reacts with the active site cysteine residue of these

proteases.[5]
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Reactivity Profile of BMV109 within the Cysteine
Cathepsin Family
BMV109 exhibits robust reactivity across several key cysteine cathepsins, making it an

excellent tool for profiling the overall activity of this protease class in complex biological

samples.

Target Protease Reactivity Level Reference

Cathepsin B High [3]

Cathepsin L High [3]

Cathepsin S High [3]

Cathepsin X High [3]

Cathepsin K
Moderate (cell-type

dependent)
[4]

Cross-Reactivity with Other Protease Families
While extensive quantitative data on the cross-reactivity of BMV109 with proteases from other

mechanistic classes (e.g., serine proteases, matrix metalloproteinases) is not widely available

in peer-reviewed literature, the design of the probe strongly suggests a high degree of

selectivity for cysteine cathepsins. The phenoxymethyl ketone electrophile is specifically

designed to be attacked by the nucleophilic cysteine residue in the active site of cathepsins.

Other protease families utilize different catalytic residues and mechanisms:

Serine Proteases (e.g., Thrombin, Trypsin): Employ a catalytic serine residue.

Matrix Metalloproteinases (MMPs): Are zinc-dependent endopeptidases that use a metal-

activated water molecule for catalysis.

The distinct catalytic mechanisms of these other protease families make them unlikely to react

with the PMK warhead of BMV109 under physiological conditions. Therefore, the cross-

reactivity of BMV109 with these proteases is presumed to be negligible.
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Visualizing BMV109's Mechanism and Selectivity
To illustrate the mechanism of action and the workflow for assessing selectivity, the following

diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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